Cas no 1268091-27-5 ((2-(tert-Butyl)oxazol-4-yl)methanamine)

• Product Name: (2-(tert-Butyl)oxazol-4-yl)methanamine
• CAS No: 1268091-27-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5250219
• Update Time: 2025-05-23

(2-(tert-Butyl)oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(tert-Butyl)oxazol-4-yl)methanamine
• (2-tert-butyl-1,3-oxazol-4-yl)methanamine
• C-(2-tert-Butyl-oxazol-4-yl)-methylamine

• Inchi： 1S/C8H14N2O/c1-8(2,3)7-10-6(4-9)5-11-7/h5H,4,9H2,1-3H3
• InChI Key： ZZDPPHZKLGSTTA-UHFFFAOYSA-N
• SMILES： O1C=C(CN)N=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• XLogP3: 0.9
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on (2-(tert-Butyl)oxazol-4-yl)methanamine

Comprehensive Overview of (2-(tert-Butyl)oxazol-4-yl)methanamine (CAS No. 1268091-27-5)

(2-(tert-Butyl)oxazol-4-yl)methanamine, with the CAS number 1268091-27-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a tert-butyl group and an amine functionality in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique structural features.

In recent years, the demand for heterocyclic compounds like (2-(tert-Butyl)oxazol-4-yl)methanamine has surged due to their role in developing new therapeutic agents. The compound's CAS no 1268091-27-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its oxazole core is a common motif in bioactive molecules, which explains its prominence in medicinal chemistry and material science. The tert-butyl group enhances the compound's stability, making it suitable for various synthetic transformations.

One of the most discussed topics in the context of (2-(tert-Butyl)oxazol-4-yl)methanamine is its potential use in catalysis and ligand design. The amine group can act as a coordinating site for metal ions, enabling the development of novel catalysts. This property aligns with the growing interest in sustainable chemistry, where researchers seek efficient and eco-friendly catalytic systems. Additionally, the compound's structural versatility allows for modifications that can tailor its properties for specific applications, such as polymer additives or fluorescent probes.

The synthesis of (2-(tert-Butyl)oxazol-4-yl)methanamine involves multi-step organic reactions, often starting from readily available precursors. Its CAS no 1268091-27-5 is a key identifier for sourcing high-purity samples, which are essential for reproducible research. The compound's molecular weight and solubility characteristics are also critical parameters for its handling and application in various solvents. These details are frequently queried in chemical databases, highlighting the compound's practical importance.

From a commercial perspective, (2-(tert-Butyl)oxazol-4-yl)methanamine is available from several specialty chemical suppliers. Its price and availability are common concerns for researchers, especially those working on large-scale projects. The compound's storage conditions and shelf life are also frequently searched topics, as proper handling ensures its longevity and efficacy in experiments. Suppliers often provide technical data sheets to address these queries, ensuring compliance with safety standards.

In conclusion, (2-(tert-Butyl)oxazol-4-yl)methanamine (CAS No. 1268091-27-5) is a versatile and valuable compound in modern chemical research. Its unique structure and functional groups make it a promising candidate for various applications, from pharmaceuticals to advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and industrial applications.